Cas no 651292-03-4 (L-Valine, L-asparaginyl-L-valylglycylglycyl-L-alanyl-L-valyl-)

• Product Name: L-Valine, L-asparaginyl-L-valylglycylglycyl-L-alanyl-L-valyl-
• CAS No: 651292-03-4
• MF: C₂₆H₄₆N₈O₉
• MW: 614.691646099091
• CID: 406773
• PubChem ID: 71377034
• Update Time: 2025-04-19

L-Valine, L-asparaginyl-L-valylglycylglycyl-L-alanyl-L-valyl- Chemical and Physical Properties

Names and Identifiers

• L-Valine, L-asparaginyl-L-valylglycylglycyl-L-alanyl-L-valyl-
• (2S)-2-[[(2S)-2-[[(2S)-2-[[2-[[2-[[(2S)-2-[[(2S)-2,4-diamino-4-oxobutanoyl]amino]-3-methylbutanoyl]amino]acetyl]amino]acetyl]amino]propanoyl]amino]-3-methylbutanoyl]amino]-3-methylbutanoic acid
• 651292-03-4
• DTXSID10799695
• L-Asparaginyl-L-valylglycylglycyl-L-alanyl-L-valyl-L-valine

• Inchi： 1S/C26H46N8O9/c1-11(2)19(33-23(39)15(27)8-16(28)35)24(40)30-9-17(36)29-10-18(37)31-14(7)22(38)32-20(12(3)4)25(41)34-21(13(5)6)26(42)43/h11-15,19-21H,8-10,27H2,1-7H3,(H2,28,35)(H,29,36)(H,30,40)(H,31,37)(H,32,38)(H,33,39)(H,34,41)(H,42,43)/t14-,15-,19-,20-,21-/m0/s1
• InChI Key： PUUNMSNESAGJFQ-GAMLAWPCSA-N
• SMILES： O=C([C@H](C(C)C)NC([C@H](C)NC(CNC(CNC([C@H](C(C)C)NC([C@H](CC(N)=O)N)=O)=O)=O)=O)=O)N[C@H](C(=O)O)C(C)C

Computed Properties

• Exact Mass: 614.33908
• Monoisotopic Mass: 614.33877507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 43
• Rotatable Bond Count: 18
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.9
• Topological Polar Surface Area: 281Ų

Experimental Properties

• PSA: 281.01